![molecular formula C7H14ClNO2 B6172268 rac-(7R,8S)-7-amino-5-oxaspiro[3.4]octan-8-ol hydrochloride, trans CAS No. 2752066-45-6](/img/no-structure.png)
rac-(7R,8S)-7-amino-5-oxaspiro[3.4]octan-8-ol hydrochloride, trans
Overview
Description
Rac-(7R,8S)-7-amino-5-oxaspiro[3.4]octan-8-ol hydrochloride, trans (hereafter referred to as rac-AOS HCl) is an organic compound that has been used extensively in laboratory experiments. It is a derivative of the alkaloid spirostanol and is known for its ability to form stable complexes with metal ions. It is also used as a reagent in the synthesis of other compounds. Rac-AOS HCl is a valuable compound for researchers in fields such as medicinal chemistry, organic chemistry, and biochemistry.
Scientific Research Applications
Rac-AOS HCl has been used in a variety of scientific research applications. It has been used as a ligand in the synthesis of metal complexes, particularly those containing copper and zinc. It has also been used as a reagent in the synthesis of other compounds, such as the antifungal agent itraconazole. Rac-AOS HCl has also been used in the synthesis of peptides and proteins.
Mechanism of Action
Rac-AOS HCl is a ligand that binds to metal ions and forms stable complexes. The mechanism of action is based on the coordination of the oxygen and nitrogen atoms of the ligand to the metal ion. This coordination results in a strong bond between the ligand and the metal ion, which is important for the stability of the complex.
Biochemical and Physiological Effects
Rac-AOS HCl has been studied for its potential biochemical and physiological effects. Studies have shown that it has antimicrobial activity, and can inhibit the growth of bacteria and fungi. It has also been studied for its potential anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
Rac-AOS HCl is an advantageous compound for laboratory experiments due to its stability and ability to form stable complexes with metal ions. It is also relatively inexpensive and easy to obtain. However, it is not soluble in water, which can limit its use in some experiments.
Future Directions
There are several potential future directions for research involving rac-AOS HCl. One potential direction is to investigate its potential as an anti-cancer agent. Another potential direction is to further study its antimicrobial effects and investigate its potential as an antimicrobial agent. Additionally, further research could be conducted to explore its potential as an antioxidant and anti-inflammatory agent. Finally, further research could be conducted to explore its potential use in the synthesis of peptides and proteins.
Synthesis Methods
Rac-AOS HCl can be synthesized from the reaction of spirostanol and hydrochloric acid. The reaction is carried out in an inert atmosphere and requires a catalyst, such as palladium on carbon. The reaction proceeds in two steps, first the spirostanol is converted to an intermediate, which is then converted to rac-AOS HCl. The final product is purified by recrystallization from aqueous ethanol.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(7R,8S)-7-amino-5-oxaspiro[3.4]octan-8-ol hydrochloride, trans involves the conversion of a commercially available starting material into the desired product through a series of chemical reactions.", "Starting Materials": [ "4-hydroxy-2-cyclopentenone", "ethyl acetoacetate", "ammonium acetate", "sodium borohydride", "hydrochloric acid", "ethanol", "water" ], "Reaction": [ "Step 1: Condensation of 4-hydroxy-2-cyclopentenone with ethyl acetoacetate in the presence of ammonium acetate to form a spirocyclic intermediate.", "Step 2: Reduction of the spirocyclic intermediate with sodium borohydride to form the corresponding alcohol.", "Step 3: Protection of the alcohol with a TBDMS group.", "Step 4: Oxidation of the protected alcohol to form the corresponding ketone.", "Step 5: Reduction of the ketone with sodium borohydride to form the trans alcohol.", "Step 6: Deprotection of the TBDMS group with hydrochloric acid to form the desired product, rac-(7R,8S)-7-amino-5-oxaspiro[3.4]octan-8-ol hydrochloride, trans." ] } | |
CAS RN |
2752066-45-6 |
Product Name |
rac-(7R,8S)-7-amino-5-oxaspiro[3.4]octan-8-ol hydrochloride, trans |
Molecular Formula |
C7H14ClNO2 |
Molecular Weight |
179.6 |
Purity |
95 |
Origin of Product |
United States |
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